Cas no 102783-01-7 (Polysiloxanes, di-Me,3-hydroxypropyl group-terminated, ethoxylated)

• Product name: Polysiloxanes, di-Me,3-hydroxypropyl group-terminated, ethoxylated
• CAS No: 102783-01-7
• MF: C₁₆H₄₀O₆Si₃
• MW: 412.7417
• MDL: MFCD29067240
• CID: 191053

Polysiloxanes, di-Me,3-hydroxypropyl group-terminated, ethoxylated Chemical and Physical Properties

Names and Identifiers

• Polysiloxanes, di-Me,3-hydroxypropyl group-terminated, ethoxylated
• Polydimethylsiloxane, dimethyl(polyoxy-ethylene, 3-hydroxypropyl)silyl-terminated
• Siloxanes and Silicones, di-Me, 3-hydroxypropyl group-terminated, ethoxylated

• MDL： MFCD29067240
• Inchi： InChI=1S/C16H40O6Si3/c1-23(2,15-7-11-19-13-9-17)21-25(5,6)22-24(3,4)16-8-12-20-14-10-18/h17-18H,7-16H2,1-6H3
• InChI Key： NCGYKHCGWLEDJE-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCOCCO)O[Si](C)(C)O[Si](C)(C)CCCOCCO

Computed Properties

• Exact Mass: 412.213269g/mol
• Monoisotopic Mass: 412.213269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 412.74g/mol
• Topological Polar Surface Area: 77.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes

Additional information on Polysiloxanes, di-Me,3-hydroxypropyl group-terminated, ethoxylated

Comprehensive Overview of Polysiloxanes, di-Me, 3-hydroxypropyl group-terminated, ethoxylated (CAS No. 102783-01-7)

Polysiloxanes, di-Me, 3-hydroxypropyl group-terminated, ethoxylated (CAS No. 102783-01-7) is a specialized silicone-based polymer widely recognized for its unique combination of hydrophilicity, flexibility, and surface-active properties. This compound belongs to the broader class of ethoxylated polysiloxanes, which are increasingly sought after in industries ranging from personal care to industrial coatings due to their exceptional compatibility with both aqueous and non-aqueous systems. The presence of 3-hydroxypropyl termini and ethoxylated chains enhances its solubility in water while retaining the inherent benefits of silicone backbones, such as thermal stability and low surface tension.

In recent years, the demand for eco-friendly surfactants and multifunctional additives has surged, driven by regulatory shifts and consumer preferences for sustainable formulations. Polysiloxanes, di-Me, 3-hydroxypropyl group-terminated, ethoxylated aligns with these trends, offering a balance between performance and environmental considerations. Its molecular structure—featuring a dimethylsiloxane backbone modified with hydrophilic ethoxy and hydroxypropyl groups—enables applications in low-foaming emulsifiers, textile softeners, and hair conditioning agents. Researchers and formulators frequently explore its synergy with bio-based ingredients, addressing queries like "How to improve silicone solubility in water-based systems?" or "What are alternatives to PEG-based surfactants?"

The versatility of CAS No. 102783-01-7 extends to its role as a surface modifier in advanced materials. For instance, it is employed to enhance the wettability of polymeric films or to reduce friction in lubricant formulations. Its thermo-oxidative stability makes it suitable for high-temperature processes, a feature often highlighted in searches related to "heat-resistant silicone additives." Additionally, the compound's biocompatibility has spurred interest in medical device coatings and cosmetic applications, where questions about "silicone safety in skincare" or "non-irritating emulsifiers" dominate discussions.

From a technical perspective, the ethoxylation degree of this polysiloxane can be tailored to achieve specific HLB (Hydrophile-Lipophile Balance) values, catering to diverse formulation needs. This adaptability answers common industry pain points, such as "How to stabilize oil-in-water emulsions without compromising sensory feel?" Analytical techniques like FTIR and GPC are typically used to characterize its structure, ensuring batch-to-batch consistency—a critical factor for quality-conscious manufacturers. Furthermore, its low VOC (Volatile Organic Compound) profile addresses growing concerns about indoor air quality and regulatory compliance, aligning with searches for "green chemistry solutions."

In conclusion, Polysiloxanes, di-Me, 3-hydroxypropyl group-terminated, ethoxylated (CAS No. 102783-01-7) represents a cutting-edge intersection of silicone chemistry and sustainable innovation. Its ability to bridge performance gaps while meeting evolving environmental standards positions it as a key ingredient in next-generation formulations across multiple sectors. As research continues to uncover new applications—from anti-fogging coatings to biodegradable surfactants—this compound is poised to remain at the forefront of material science and formulation technology.